Cas no 88-45-9 (2,5-Diaminobenzenesulfonic acid)

2,5-Diaminobenzenesulfonic acid structure

88-45-9 structure

Product Name:2,5-Diaminobenzenesulfonic acid

CAS No:88-45-9

Molecular Formula:C₆H₈N₂O₃S

Molecular Weight:188.204319953918

MDL:MFCD00007904

CID:34466

PubChem ID:87559836

2,5-Diaminobenzenesulfonic acid Properties

Names and Identifiers

- 2,5-Diaminobenzenesulfonic acid
- 2,5-diaminobenzenesulphonic acid
- P-phenylene-diamine-ortho-sulphonic acid
- 1,4-Phenylenediamine-2-sulfonic acid
- 2.5-Diaminobenzenesulfonicacid
- 1,4-Diamino-2-benzenesulfonicacid
- 1,4-Diaminobenzene-2-sulfonic acid
- 1,4-Phenylenediamine-3-sulfonic acid
- 2,5-Diaminophenyl-1-sulfonic acid
- p-Phenylenediamine-2-sulfonic acid
- p-Phenylenediaminesulfonic acid
- Benzenesulfonic acid, 2,5-diamino-
- 2,5-Diaminobenzene sulfonic acid
- 2-Sulfo-p-phenylenediamine
- HEAHMJLHQCESBZ-UHFFFAOYSA-N
- UP8112D78N
- AK114272
- 2,5-diamino benzene sulfonic acid
- PubChem13625
- KSC494E7R
- D92146
- 2,5-diaminobenzensulfonsyre
- 2.5-Diaminobenzenesulfonic acid
- DTXSID7058969
- CCRIS 2884
- DIAMINOBENZENESULFONIC ACID, 2,5-
- 2,5-Diaminobenzenesulfonic acid, >=97.0% (T)
- P1691
- YSWG1013
- LS-31841
- AS-17668
- MFCD00007904
- CS-W016810
- AKOS003237069
- UNII-UP8112D78N
- EINECS 201-832-9
- BRN 2970398
- Q27291186
- 1,4-DIAMINO-2-BENZENESULFONIC ACID
- 88-45-9
- FT-0606930
- SCHEMBL115254
- W-109323
- EC 201-832-9
- 4-14-00-02771 (Beilstein Handbook Reference)
- 2,5-Diaminobenzenesulfonicacid
- 1,4-diaminobenzene-6-sulphonic acid
- 2,5-Diaminobenzenesulfonic acid (ACI)
- 1,4-Diaminobenzene-3-sulfonic acid
- 2,5-Diaminobenzene-1-sulfonic acid
- 2-Sulfo-1,4-phenylenediamine
- DB-057073
- NS00007767
- ALBB-025573
- DTXCID7048617
- +Expand
- MDL： MFCD00007904
- InChIKey： HEAHMJLHQCESBZ-UHFFFAOYSA-N
- Inchi： 1S/C6H8N2O3S/c7-4-1-2-5(8)6(3-4)12(9,10)11/h1-3H,7-8H2,(H,9,10,11)
- SMILES： O=S(C1C(N)=CC=C(N)C=1)(O)=O
- BRN： 2970398

Computed Properties

Exact Mass: 188.02600
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 188.026
Heavy Atom Count: 12
Complexity: 246
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 115

Experimental Properties

LogP: 2.34090
PSA: 114.79000
Refractive Index: 1.6490 (estimate)
Boiling Point: 500°C
Melting Point: 300°C(dec.)(lit.)
Flash Point: Not applicable.
Color/Form: Gray crystal powder
Solubility: Not determined
Density: 1.366 (estimate)

2,5-Diaminobenzenesulfonic acid Security Information

Symbol: GHS05
RTECS：DB5900100
WGK Germany：2
Safety Instruction： S26-S36/37/39-S45
Packing Group：III
Risk Phrases：R34
Dangerous goods sign： C
Hazardous Material transportation number：UN 2583
Hazard Statement： H314
Warning Statement： P280,P305+P351+P338,P310
Prompt：warning
Storage Condition：Store at room temperature
PackingGroup：III
Risk Phrases： 34
Signal Word：Danger
HazardClass：8

2,5-Diaminobenzenesulfonic acid Customs Data

HS CODE：2921519090
Customs Data：

China Customs Code:
2921519090

Overview:

2921519090. between-\right-Phenylenediamine\Diaminotoluene, etc. [including derivatives and their salts]. VAT:17.0%. Tax refund rate:17.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2921519090. o-, m-, p-phenylenediamine, diaminotoluenes, and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:17.0%. . MFN tariff:6.5%. General tariff:30.0%

2,5-Diaminobenzenesulfonic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004E1M-5g	2,5-Diaminobenzenesulfonic acid	88-45-9	95%	5g	$4.00	2024-04-20
A2B Chem LLC	AC04026-5g	2,5-Diaminobenzenesulfonic acid	88-45-9	95%	5g	$4.00	2024-04-19
Aaron	AR004E9Y-5g	2,5-Diaminobenzenesulfonic acid	88-45-9	95%	5g	$3.00
abcr	AB250444-5 g	1,4-Phenylenediamine-2-sulfonic acid, 98%; .	88-45-9	98%	5 g	€55.30	2023-07-20
Ambeed	A757615-5g	2,5-Diaminobenzenesulfonic acid	88-45-9	95%	5g	$5.0	2024-07-18
Chemenu	CM255547-500g	2,5-Diaminobenzenesulfonic acid	88-45-9	95%	500g	$118
eNovation Chemicals LLC	Y1046352-500g	2,5-Diaminobenzenesulfonic acid	88-45-9	95+%	500g	$215	2022-06-09
TRC	D422570-250mg	2,5-Diaminobenzenesulfonic Acid	88-45-9		250mg	$ 50.00	2022-06-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D140176-100g	2,5-Diaminobenzenesulfonic acid	88-45-9	>98.0%(HPLC)	100g	¥152.90	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1045640-25g	2,5-Diaminobenzenesulfonic acid	88-45-9	98%	25g	￥ǒŴ	2023-07-25

2,5-Diaminobenzenesulfonic acid Synthesis

Synthetic Circuit 1

533-30-2

88-45-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Benzenesulfonamide, N-bromo-, sodium salt (1:1) Catalysts: Chloro[2-[[(1H-pyrrol-2-yl-κN)methylene]amino-κN]phenolato(2-)-κO]bis(triphenylp… Solvents: Acetonitrile , Water ; 260 min, 313 K

Reference

Development of an efficient ruthenium catalyzed synthetic process and mechanism for the facile conversion of benzothiazoles to orthanilic acids

Jagadeesh, R. V.; et al, Journal of Molecular Catalysis A: Chemical, 2010, 328(1-2), 99-107

Synthetic Circuit 2

96-75-3

88-45-9

Reaction Conditions

1.1 Reagents: Hydrogen ; 1 MPa, rt → 90 °C; 1 MPa, 90 - 100 °C
1.2 Reagents: Hydrogen ion

Reference

Synthesis of tridiglycolamine 2,5-diacetoacetylaminobenzene sulfonate

Li, Fu-gang; et al, Jingxi Yu Zhuanyong Huaxuepin, 2008, 16, 30-31

Synthetic Circuit 3

96-75-3

88-45-9

Reaction Conditions

1.1 Reagents: Iron , Hydrochloric acid , Ammonium chloride Solvents: Water ; rt → 95 °C
1.2 2 h, > 95 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 10

Reference

2,5-bis(acetoacetamido)benzenesulfonic acid

Li, Fu-gang; et al, Jingxi Yu Zhuanyong Huaxuepin, 2007, 15(9), 12-14

Synthetic Circuit 4

106-50-3

88-45-9

Reaction Conditions

1.1 Reagents: Sulfuric acid ; 35 °C; 35 °C → 145 °C; 7 h, 145 °C; 145 °C → 90 °C
1.2 Reagents: Water ; < 100 °C; 100 °C → 137 °C; 3 h, 135 - 137 °C

Reference

Synthesis of 2,5-diaminobenzenesulfonic acid and its application in dyestuffs

Yang, Hongde; et al, Ranliao Yu Ranse, 2011, 48(2), 41-44

Synthetic Circuit 5

88-45-9

Reaction Conditions

1.1 Catalysts: Hydrogen peroxide Solvents: Water , Ultravon PL ; 7 h, 30 - 70 °C

Reference

Peroxidase-catalysed coloration of wool fabrics

Netithammakorn, Nalinee ; et al, Coloration Technology, 2021, 137(2), 93-107

Synthetic Circuit 6

61-73-4

88-45-9

124-38-9

100-23-2

98-89-5

Reaction Conditions

1.1 Catalysts: 2815266-06-7 ; 1 bar, 273 K

Reference

Selective and Multicyclic CO2 Adsorption with Visible Light-Driven Photodegradation of Organic Dyes in a Robust Metal-Organic Framework Embracing Heteroatom-Affixed Pores

Singh, Manpreet ; et al, Inorganic Chemistry, 2022, 61(28), 10731-10742

2,5-Diaminobenzenesulfonic acid Raw materials

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2,5-Diaminobenzenesulfonic acid Suppliers

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Cas no 88-45-9 (2,5-Diaminobenzenesulfonic acid)

2,5-Diaminobenzenesulfonic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,5-Diaminobenzenesulfonic acid Security Information

2,5-Diaminobenzenesulfonic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,5-Diaminobenzenesulfonic acid Price

2,5-Diaminobenzenesulfonic acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

2,5-Diaminobenzenesulfonic acid Raw materials

2,5-Diaminobenzenesulfonic acid Preparation Products

2,5-Diaminobenzenesulfonic acid Suppliers

2,5-Diaminobenzenesulfonic acid Related Literature

Related Categories

88-45-9 (2,5-Diaminobenzenesulfonic acid) Related Products